3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide

• IUPAC Name: 3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide
• InChI: InChI=1S/C18H16F2INO3S/c19-14-7-8-15(26(24,25)10-12-1-2-12)17(20)16(14)18(23)22-9-11-3-5-13(21)6-4-11/h3-8,12H,1-2,9-10H2,(H,22,23)
• InChI Key: DKFPYQILOIDDEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CS(=O)(=O)C2=C(C(=C(C=C2)F)C(=O)NCC3=CC=C(C=C3)I)F
• Molecular Formula: C18H16F2INO3S
• Molecular Weight: 491.3 g/mol

Description

3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide is a chemical compound that is commonly used in scientific research. This compound is known for its unique properties and its ability to interact with specific biological targets. In

Mechanism of Action

The mechanism of action of 3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide involves its interaction with specific biological targets. This compound is known to bind to certain enzymes and receptors, altering their activity and function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide depend on the specific biological target being studied. This compound has been shown to have a wide range of effects, including inhibition of enzyme activity, modulation of receptor function, and alteration of cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide in lab experiments is its specificity for certain biological targets. This compound allows researchers to study the effects of targeting specific enzymes and receptors, providing valuable insights into their function and activity.
One limitation of using this compound in lab experiments is its potential for off-target effects. Because this compound interacts with specific biological targets, it is important for researchers to carefully consider its use and potential effects on other targets.

Future Directions

There are many future directions for research involving 3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide. One potential area of research is the development of more specific and selective compounds that target specific enzymes and receptors. Another area of research is the study of the long-term effects of targeting these biological targets, including potential effects on cellular signaling and gene expression. Additionally, this compound may have potential therapeutic applications, making it an important area of research for drug development.

Synthesis Methods

The synthesis of 3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide involves several steps. The first step involves the preparation of the starting material, which is 2,6-difluorobenzoyl chloride. This is achieved by reacting 2,6-difluoroaniline with thionyl chloride. The resulting product is then reacted with sodium hydride to form the intermediate compound, 2,6-difluorobenzoyl sodium salt.
The next step involves the preparation of the cyclopropylmethylsulfonyl chloride. This is achieved by reacting cyclopropylmethanol with thionyl chloride. The resulting product is then reacted with sodium hydride to form the intermediate compound, cyclopropylmethylsulfonyl sodium salt.
The final step involves the reaction of the two intermediate compounds to form 3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide. This is achieved by reacting the cyclopropylmethylsulfonyl sodium salt with 2,6-difluorobenzoyl sodium salt in the presence of 4-iodobenzylamine.

Scientific Research Applications

3-(cyclopropylmethylsulfonyl)-2,6-difluoro-N-[(4-iodophenyl)methyl]benzamide is commonly used in scientific research as a tool for studying specific biological targets. This compound is known to interact with certain enzymes and receptors, making it a valuable tool for researchers studying these targets.